5-Acetyl-4-methyl-2-phenyl-1,3-thiazol-3-ium chloride

• IUPAC Name: 1-(4-methyl-2-phenyl-1,3-thiazol-3-ium-5-yl)ethanone;chloride
• InChI: InChI=1S/C12H11NOS.ClH/c1-8-11(9(2)14)15-12(13-8)10-6-4-3-5-7-10;/h3-7H,1-2H3;1H
• InChI Key: BSLSAPOYQFSQSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=[NH+]1)C2=CC=CC=C2)C(=O)C.[Cl-]
• Molecular Formula: C12H12ClNOS
• Molecular Weight: 253.75 g/mol

Description

“5-Acetyl-4-methyl-2-phenyl-1,3-thiazol-3-ium chloride” is a chemical compound with the molecular formula C12H12ClNOS. It belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Molecular Structure Analysis

The thiazole ring in “this compound” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Metabolism and Pharmacokinetics

5-Acetyl-4-methyl-2-phenyl-1,3-thiazol-3-ium chloride and its derivatives are studied for their metabolism and pharmacokinetics in various therapeutic contexts. For instance, a study on the disposition and metabolism of SB-649868, a molecule containing a similar thiazolyl structure, emphasized its metabolism primarily via oxidation and subsequent rearrangement, forming significant metabolites in excreta (Renzulli et al., 2011). Another study focused on the metabolism of etridiazole, a molecule related to the thiazol-3-ium chloride structure, identified carboxylic and mercapturic acid metabolites in the urine of rats and humans, proposing them as biomarkers for biological monitoring (Welie et al., 2005).

Pharmacological Applications

Compounds with a thiazole structure have been studied for various pharmacological applications. One study investigated the neuroprotective effect of MCI-186, a free radical scavenger with a pyrazolin structure, demonstrating its potential in preserving neuronal markers in cerebral infarction (Houkin et al., 1998). Furthermore, a clinical trial explored the effect of sodium 4-phenylbutyrate, which has a related structure, on cystic fibrosis patients, showing improvements in epithelial CFTR function (Rubenstein & Zeitlin, 1998).

Toxicological Studies

Understanding the toxicological profile of chemical compounds is crucial for safety assessment in various industries. Research on the exposure to bisphenol A and other phenols in neonatal intensive care unit premature infants provided insights into the high exposure levels of infants to these compounds, highlighting the need for careful monitoring and potential health risk assessments (Calafat et al., 2008).

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different outcomes based on the specific derivative and target .

Biochemical Pathways

Thiazole derivatives have been shown to influence a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit a range of effects, including anti-inflammatory and analgesic activity with a fast onset of action .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure of the thiazole derivative .

Cellular Effects

Thiazole derivatives have been reported to influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .